Cas no 59489-38-2 (5-tert-butylpyrazin-2-amine)

• Product Name: 5-tert-butylpyrazin-2-amine
• CAS No: 59489-38-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD10697799
• CID: 2125089
• PubChem ID: 21313122
• Update Time: 2025-04-21

5-tert-butylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylpyrazin-2-amine
• 5-tert-Butyl-pyrazin-2-ylamine
• SCHEMBL2739648
• AKOS006305094
• AB60525
• DA-04570
• G61079
• 59489-38-2
• 5-(tert-Butyl)pyrazin-2-amine

• MDL： MFCD10697799
• Inchi： 1S/C8H13N3/c1-8(2,3)6-4-11-7(9)5-10-6/h4-5H,1-3H3,(H2,9,11)
• InChI Key： ZPLFLWYVKJJONN-UHFFFAOYSA-N
• SMILES： N1C=C(N)N=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų